Cas no 1263281-04-4 (4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine)
1263281-04-4 structure
Product Name:4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine
CAS No:1263281-04-4
MF:C7H9F3N2S
MW:210.219970464706
CID:2132589
PubChem ID:46835628
Update Time:2025-04-21
4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine
- 2-[4-Methyl-2-(trifluoromethyl)-1,3-thiazol-5-yl]ethanamine
- 5-(Aminoethyl)-4-methyl-2-(trifluoromethyl)thiazole
- AKOS015842386
- 2-[4-methyl-2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine
- 2-[4-Methyl-2-(trifluoroMethyl)-1,3-thiazol-5-
- 1263281-04-4
- YPJISCIMBMCJNE-UHFFFAOYSA-N
- 2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)ethan-1-amine
- yl]ethan-1-aMine
- DB-062471
-
- Inchi: 1S/C7H9F3N2S/c1-4-5(2-3-11)13-6(12-4)7(8,9)10/h2-3,11H2,1H3
- InChI Key: YPJISCIMBMCJNE-UHFFFAOYSA-N
- SMILES: S1C(C(F)(F)F)=NC(C)=C1CCN
Computed Properties
- Exact Mass: 210.04385396Da
- Monoisotopic Mass: 210.04385396Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 67.2Ų
4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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